Cas no 14960-35-1 ((S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate)

(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate structure
14960-35-1 structure
Product Name:(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
CAS No:14960-35-1
MF:C55H102O6
MW:859.394798755646
CID:2017780
PubChem ID:5845776
Update Time:2025-04-21

(S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate Chemical and Physical Properties

Names and Identifiers

    • (S)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
    • (±)-(Z,Z)-Glycerol 1,2-di-9-octadecanoate 3-hexadecanoate
    • 1,3-dioleoyl-2-palmitoyl-glycerol
    • 1,3-dioleoyl-2-palmitoyl-sn-glycerol
    • 1,3-dioleoyl-2-palmitoylglycerol
    • 1,3-dioleyl-2-palmitoyl-sn-glycerol
    • 1,3-oleyl-2-palmitoyl-glycerol
    • glycerol 1,3-dioleate 2-palmitate
    • rac-glyceryl-1,3-di(9c-octadecenoate)-2-palmitate
    • JFISYPWOVQNHLS-VJYDLUETSA-N
    • 9-Octadecenoic acid (9Z)-, 1,1'-[(1R)-1-[[(1-oxohexadecyl)oxy]methyl]-1,2-ethanediyl] ester
    • Inchi: 1S/C55H102O6/c1-4-7-10-13-16-19-22-25-27-30-32-35-38-41-44-47-53(56)59-50-52(61-55(58)49-46-43-40-37-34-29-24-21-18-15-12-9-6-3)51-60-54(57)48-45-42-39-36-33-31-28-26-23-20-17-14-11-8-5-2/h25-28,52H,4-24,29-51H2,1-3H3/b27-25+,28-26+
    • InChI Key: PPTGNVIVNZLPPS-NBHCHVEOSA-N
    • SMILES: O(C(COC(CCCCCCC/C=C/CCCCCCCC)=O)COC(CCCCCCC/C=C/CCCCCCCC)=O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 858.76764097g/mol
  • Monoisotopic Mass: 858.76764097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 52
  • Complexity: 933
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 22.2
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 0.919±0.06 g/cm3(Predicted)
  • Melting Point: 19 °C
  • Boiling Point: 802.2±45.0 °C(Predicted)
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